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Compound of Interest

Compound Name: Methyl 2-acetoxypropanoate

Cat. No.: B1619064

An In-Depth Technical Guide to the Physical Properties of Methyl 2-acetoxypropanoate

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 2-acetoxypropanoate. The information is intended for researchers, scientists, and
drug development professionals, presenting quantitative data in a structured format, outlining
general experimental methodologies for property determination, and visualizing key chemical
transformations.

Chemical Identity

o |[UPAC Name: methyl 2-acetyloxypropanoate[1]

e CAS Number: 6284-75-9[1]

e Molecular Formula: CeH1004[1]

e Synonyms: Methyl 2-acetoxypropionate, Propanoic acid, 2-(acetyloxy)-, methyl ester[2]

Physical Properties

The physical characteristics of Methyl 2-acetoxypropanoate are summarized in the table
below. These properties are crucial for its handling, purification, and use in various scientific
applications.
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Property Value Source(s)
Molecular Weight 146.14 g/mol [1]
Boiling Point 172.4°C at 760 mmHg [3]
Density 1.083 g/cm3 [3]
Refractive Index 1.408 [3]
Water Solubility 81.2 g/L at 25°C (Estimate) [2]
Flash Point 77.2°C [3]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for the determination of the physical properties of Methyl
2-acetoxypropanoate are not readily available in the public domain, this section outlines the
general methodologies employed for such measurements on liquid esters.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. It is a critical indicator of purity.

Methodology: Distillation Method

A common and effective method for determining the boiling point of a liquid is through
distillation.

e Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,
a condenser, a receiving flask, and a thermometer. The thermometer bulb should be
positioned so that its top is level with the bottom of the side-arm of the distilling flask to
ensure an accurate reading of the vapor temperature.

e Procedure: The liquid sample (Methyl 2-acetoxypropanoate) is placed in the distilling flask
along with a few boiling chips to ensure smooth boiling. The flask is heated, and as the liquid
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boils, the vapor rises, is cooled by the condenser, and the resulting liquid (distillate) is
collected in the receiving flask.

Measurement: The temperature is recorded when the vapor temperature stabilizes during
the distillation of the bulk of the liquid. This stable temperature is the boiling point of the
substance at the recorded atmospheric pressure.

Determination of Density

Density is the mass of a substance per unit of volume (p = m/V) and is an important physical

constant.

Methodology: Pycnometer Method

A pycnometer, a flask with a specific, accurately known volume, is commonly used for precise

density measurements of liquids.

Mass of Empty Pycnometer: A clean and dry pycnometer is accurately weighed on an
analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with Methyl 2-
acetoxypropanoate, ensuring no air bubbles are trapped. The filled pycnometer is then
weighed.

Mass of Pycnometer with Reference Liquid: The pycnometer is emptied, cleaned, dried, and
then filled with a reference liquid of known density (e.g., deionized water) at a specific
temperature. The mass is recorded.

Calculation: The volume of the pycnometer is determined from the mass and known density
of the reference liquid. The density of the Methyl 2-acetoxypropanoate is then calculated
by dividing the mass of the sample by the determined volume of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property and is often used to identify and

assess the purity of liquid samples.
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Methodology: Abbé Refractometer

An Abbé refractometer is a common instrument for measuring the refractive index of liquids.

Calibration: The refractometer is first calibrated using a standard liquid with a known
refractive index.

o Sample Application: A few drops of Methyl 2-acetoxypropanoate are placed on the prism of
the refractometer.

o Measurement: Light is passed through the sample, and the instrument is adjusted until the
dividing line between the light and dark fields is centered in the crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken is also recorded, as the refractive index is temperature-
dependent.

Chemical Pathways
Synthesis of Methyl 2-acetoxypropanoate

Methyl 2-acetoxypropanoate is synthesized via the esterification of 2-acetoxypropanoic acid
with methanol. This reaction is typically catalyzed by a strong acid.

Caption: Synthesis of Methyl 2-acetoxypropanoate via Fischer esterification.

Conversion to Methyl Acrylate

Methyl 2-acetoxypropanoate can be converted to methyl acrylate. This process is of industrial
interest for the production of acrylic acid and its esters.

Caption: Conversion of Methyl 2-acetoxypropanoate to Methyl Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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